5-Chloropyrido[3,4-b]pyrazin-2(1H)-one

• IUPAC Name: 5-chloro-1H-pyrido[3,4-b]pyrazin-2-one
• InChI: InChI=1S/C7H4ClN3O/c8-7-6-4(1-2-9-7)11-5(12)3-10-6/h1-3H,(H,11,12)
• InChI Key: XKNAEESNEWODPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1NC(=O)C=N2)Cl
• Molecular Formula: C7H4ClN3O
• DSSTOX Substance ID: DTXSID401281708
• Molecular Weight: 181.58 g/mol
• CAS RN: 1600511-79-2

Description

“5-Chloropyrido[3,4-b]pyrazin-2(1H)-one” is a heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are often seen in a wide variety of applications including pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of such compounds often involves strategies like multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions. The exact method would depend on the specific substituents and the desired product.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared Spectroscopy (FT-IR).

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. Common reactions could involve the pyrazine or pyrido groups.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., can be determined using various analytical techniques.

Scientific Research Applications

Synthesis and Chemical Properties

5-Chloropyrido[3,4-b]pyrazines can be prepared from 1,2-dicarbonyl compounds and 2-chloro-3,4-diaminopyridine. This process yields regioisomers, with 2-substituted pyrido[3,4-b]-pyrazines as the major product. The regiochemistry of these compounds has been explored through 2D-NMR experiments, and further functionalization is achievable through C-C- and C-N coupling reactions (Mederski et al., 2003).

Antibacterial Applications

5-Chloropyrido[3,4-b]pyrazin-2(1H)-one derivatives have demonstrated notable antibacterial properties. A study on cyclocondensation of 5-Chlorosatin derivatives found that the resulting heterocyclic compounds possessed Pyrido [2,3-b] Pyrazines structures, exhibiting good antibacterial activity against Bacillus cereus and Staphylococcus aureus (Tribak et al., 2018).

Antimycobacterial Activity

Certain 5-Chloropyrazinamide derivatives, including 5-Chloro-N-phenylpyrazine-2-carboxamides, have shown significant in vitro activity against Mycobacterium tuberculosis. These compounds have been tested against various mycobacterial strains, demonstrating potential as antimycobacterial agents (Zítko et al., 2013).

Anticancer Potential

5-Chloropyrido[3,4-b]pyrazin-2(1H)-one derivatives have been investigated for their anticancer activities. A series of novel chalcone derivatives pyrido[4,3-b]pyrazin-5(6H)-one showed promising anticancer activity against various human cancer cell lines, suggesting potential therapeutic applications in oncology (Srilaxmi et al., 2021).

Electromagnetic Properties for Optoelectronic Applications

5-Chloropyrido[3,4-b]pyrazine-based polymers have been studied for their spectroelectrochemical and electrochemical properties. These polymers demonstrate high coloration efficiency and fast response time, indicating their potential use in NIR electrochromic devices (Zhao et al., 2014).

Mechanism of Action

The mechanism of action would depend on the use of the compound. For example, if it’s used as a pharmaceutical, the mechanism would involve its interaction with biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific compounds.

Future Directions

The future directions for a compound like this could involve its use in various fields like pharmaceuticals, materials science, etc., depending on its properties.

Synthesis routes and methods

Procedure details

A suspension 2-chloropyridine-3,4-diamine (2.5 g, 17.41 mmol) and a 50% solution of ethyl glyoxalate in toluene (3.45 mL, 17.41 mmol) in ethanol (34.8 mL) was stirred at reflux for 24 hours. The solution was cooled to −20° C. for 16 hours, and the resulting precipitate was collected by vacuum filtration and rinsed with ethanol. The crude product was purified via reverse-phase HPLC, eluting with 5-50% acetonitrile/0.1% trifluoroacetic acid in water/0.1% trifluoroacetic acid, to afford the title compound (570 mg, 3.14 mmol). MS m/z=182 (M+H).